Cas no 61612-04-2 (Benzo[b]thiophene, 3-ethyl-2-methyl-)

Benzo[b]thiophene, 3-ethyl-2-methyl- structure
61612-04-2 structure
Product name:Benzo[b]thiophene, 3-ethyl-2-methyl-
CAS No:61612-04-2
MF:C11H12S
MW:176.277981758118
CID:472851
PubChem ID:13428342

Benzo[b]thiophene, 3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 3-ethyl-2-methyl-
    • 3-ethyl-2-methyl-1-benzothiophene
    • 3-ethyl-2-methyl-benzo[b]thiophene
    • DTXSID70540524
    • 61612-04-2
    • SCHEMBL15450945
    • Inchi: InChI=1S/C11H12S/c1-3-9-8(2)12-11-7-5-4-6-10(9)11/h4-7H,3H2,1-2H3
    • InChI Key: OIYQRNXEYQYCDM-UHFFFAOYSA-N
    • SMILES: CCC1=C(SC2=CC=CC=C21)C

Computed Properties

  • Exact Mass: 176.06606
  • Monoisotopic Mass: 176.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų
  • XLogP3: 4.1

Experimental Properties

  • PSA: 0

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